Cas no 1697459-97-4 (1-(Azidomethyl)-2-bromo-3-nitrobenzene)

• Product Name: 1-(Azidomethyl)-2-bromo-3-nitrobenzene
• CAS No: 1697459-97-4
• MF: C₇H₅BrN₄O₂
• MW: 257.044199705124
• CID: 5246015
• PubChem ID: 108174293
• Update Time: 2025-08-03

1-(Azidomethyl)-2-bromo-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(azidomethyl)-2-bromo-3-nitrobenzene
• 1-(Azidomethyl)-2-bromo-3-nitrobenzene

• Inchi： 1S/C7H5BrN4O2/c8-7-5(4-10-11-9)2-1-3-6(7)12(13)14/h1-3H,4H2
• InChI Key： ROKBORJCTMQQHL-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CN=[N+]=[N-])[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 3.3
• Topological Polar Surface Area: 60.2

Additional information on 1-(Azidomethyl)-2-bromo-3-nitrobenzene

Comprehensive Overview of 1-(Azidomethyl)-2-bromo-3-nitrobenzene (CAS No. 1697459-97-4): Properties, Applications, and Industry Insights

1-(Azidomethyl)-2-bromo-3-nitrobenzene (CAS No. 1697459-97-4) is a specialized aromatic compound that has garnered significant attention in pharmaceutical and material science research. This nitrobenzene derivative features a unique combination of functional groups, including an azidomethyl moiety, a bromo substituent, and a nitro group, making it a versatile intermediate for click chemistry applications and heterocyclic synthesis. Its molecular structure (C₇H₅BrN₄O₂) enables diverse transformations, aligning with trends in green chemistry and high-efficiency coupling reactions.

In recent years, the demand for functionalized benzene derivatives like 1-(Azidomethyl)-2-bromo-3-nitrobenzene has surged due to their role in developing bioconjugates and PET radiotracers. Researchers particularly value its azide group for copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone technique in drug discovery and biomarker labeling. The compound's bromo-nitro substitution pattern also facilitates selective Suzuki-Miyaura cross-coupling, addressing industry needs for fragment-based drug design.

The synthesis of CAS 1697459-97-4 typically involves sequential functionalization of 2-bromo-3-nitrobenzyl alcohol through Mitsunobu or nucleophilic substitution reactions. Advanced purification methods such as flash chromatography ensure >95% purity, meeting stringent requirements for high-throughput screening applications. Thermal stability studies indicate decomposition above 180°C, with optimal storage conditions under inert atmosphere at -20°C to preserve its azide functionality.

Emerging applications include its use as a precursor for photoaffinity probes in proteomics research, where the nitro group enhances UV-induced crosslinking efficiency. Industry reports highlight growing adoption in OLED material development, leveraging its electron-withdrawing properties to tune charge transport layers. The compound's X-ray crystallography data reveals planar geometry with bond angles critical for molecular stacking in optoelectronic devices.

From a regulatory perspective, 1-(Azidomethyl)-2-bromo-3-nitrobenzene requires standard handling precautions for organic azides, though it doesn't fall under restricted categories. Environmental fate studies show moderate biodegradability (OECD 301F), prompting development of bio-based alternatives in line with sustainable chemistry initiatives. Recent patent analyses reveal increasing utilization in antibody-drug conjugates (ADCs), particularly for cancer therapeutics targeting HER2 receptors.

Market analysts project 6.8% CAGR for multifunctional benzene intermediates through 2030, driven by 1-(Azidomethyl)-2-bromo-3-nitrobenzene's role in precision medicine. The compound's compatibility with continuous flow chemistry systems addresses pharmaceutical industry demands for process intensification. Technical literature emphasizes its advantages over traditional aryl halides in metal-organic framework (MOF) synthesis, particularly for gas storage applications.

Ongoing research explores novel derivatives through late-stage functionalization of the nitroarene core, with recent ACS publications demonstrating catalytic C-H activation pathways. The compound's HOMO-LUMO gap (calculated at 3.2 eV) makes it promising for organic semiconductor applications, coinciding with industry shifts toward flexible electronics. Quality control protocols recommend HPLC-MS analysis to monitor potential azide dimerization during long-term storage.

In conclusion, 1-(Azidomethyl)-2-bromo-3-nitrobenzene (CAS 1697459-97-4) represents a critical building block at the intersection of medicinal chemistry and advanced materials. Its multifunctional architecture supports innovation across bioconjugation, catalysis, and optoelectronics, positioning it as a key enabler for next-generation technologies. The compound's commercial availability through major fine chemical suppliers ensures accessibility for academic and industrial researchers pursuing structure-activity relationship studies.